Cas no 1804211-49-1 (5-(Chloromethyl)benzo[d]oxazole-2-carbonyl chloride)

• Product Name: 5-(Chloromethyl)benzo[d]oxazole-2-carbonyl chloride
• CAS No: 1804211-49-1
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 4818859
• Update Time: 2025-05-19

5-(Chloromethyl)benzo[d]oxazole-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)benzo[d]oxazole-2-carbonyl chloride

• Inchi： 1S/C9H5Cl2NO2/c10-4-5-1-2-7-6(3-5)12-9(14-7)8(11)13/h1-3H,4H2
• InChI Key： SKQBXKIGHIWHIW-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=1)N=C(C(=O)Cl)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3
• Topological Polar Surface Area: 43.1

Additional information on 5-(Chloromethyl)benzo[d]oxazole-2-carbonyl chloride

Comprehensive Overview of 5-(Chloromethyl)benzo[d]oxazole-2-carbonyl chloride (CAS No. 1804211-49-1)

The compound 5-(Chloromethyl)benzo[d]oxazole-2-carbonyl chloride (CAS No. 1804211-49-1) is a highly specialized chemical intermediate that has garnered significant attention in the fields of pharmaceutical synthesis and organic chemistry. Its unique molecular structure, featuring both a chloromethyl and a carbonyl chloride functional group, makes it a versatile building block for the development of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the most frequently searched questions related to 5-(Chloromethyl)benzo[d]oxazole-2-carbonyl chloride is its role in the synthesis of heterocyclic compounds. Heterocycles are pivotal in modern chemistry, particularly in the design of bioactive molecules and agrochemicals. The presence of the benzo[d]oxazole core in this compound provides a rigid framework that can be further functionalized, making it a valuable precursor for medicinal chemistry applications. Recent studies highlight its utility in creating kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

Another hot topic in the scientific community is the green chemistry approach to synthesizing such intermediates. With increasing environmental concerns, researchers are exploring sustainable methods to produce 5-(Chloromethyl)benzo[d]oxazole-2-carbonyl chloride with minimal waste and energy consumption. Techniques like catalysis and microwave-assisted synthesis are being investigated to optimize its production, addressing the industry's shift toward eco-friendly processes.

The compound's CAS No. 1804211-49-1 is often searched in conjunction with safety data and handling protocols. While it is not classified under hazardous categories, proper storage and handling are essential to maintain its stability. Users frequently inquire about its solubility (e.g., in dichloromethane or THF) and reactivity with common reagents, which are critical for laboratory applications. These details are vital for chemists working on high-throughput screening or scale-up processes.

In the context of intellectual property, 5-(Chloromethyl)benzo[d]oxazole-2-carbonyl chloride has been referenced in several patents related to small-molecule drugs and diagnostic agents. Its structural motif is particularly attractive for designing protease inhibitors and GPCR modulators, which are trending topics in biotech and pharma forums. This aligns with the broader industry focus on targeted therapies and personalized medicine.

From a commercial perspective, the demand for high-purity 5-(Chloromethyl)benzo[d]oxazole-2-carbonyl chloride is rising, driven by its use in contract research organizations (CROs) and API manufacturing. Suppliers often highlight its batch consistency and analytical documentation (e.g., HPLC and NMR data) to meet stringent regulatory requirements. This reflects the broader trend of quality assurance in chemical sourcing.

In summary, 5-(Chloromethyl)benzo[d]oxazole-2-carbonyl chloride (CAS No. 1804211-49-1) is a compound of significant scientific and industrial relevance. Its applications span drug development, material innovation, and sustainable chemistry, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies.